Cas no 2092285-87-3 (2-{3-bromo-4,6-dimethyl-1,2thiazolo5,4-bpyridin-5-yl}ethan-1-ol)

• Product Name: 2-{3-bromo-4,6-dimethyl-1,2thiazolo5,4-bpyridin-5-yl}ethan-1-ol
• CAS No: 2092285-87-3
• MF: C₁₀H₁₁BrN₂OS
• MW: 287.176140069962
• CID: 5183678
• Update Time: 2025-06-08

2-{3-bromo-4,6-dimethyl-1,2thiazolo5,4-bpyridin-5-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Isothiazolo[5,4-b]pyridine-5-ethanol, 3-bromo-4,6-dimethyl-
• 2-{3-bromo-4,6-dimethyl-1,2thiazolo5,4-bpyridin-5-yl}ethan-1-ol

• Inchi： 1S/C10H11BrN2OS/c1-5-7(3-4-14)6(2)12-10-8(5)9(11)13-15-10/h14H,3-4H2,1-2H3
• InChI Key： UENPSUNNHMYKLE-UHFFFAOYSA-N
• SMILES： C12SN=C(Br)C1=C(C)C(CCO)=C(C)N=2

Additional information on 2-{3-bromo-4,6-dimethyl-1,2thiazolo5,4-bpyridin-5-yl}ethan-1-ol

Recent Advances in the Study of 2-{3-bromo-4,6-dimethyl-1,2-thiazolo[5,4-b]pyridin-5-yl}ethan-1-ol (CAS: 2092285-87-3)

The compound 2-{3-bromo-4,6-dimethyl-1,2-thiazolo[5,4-b]pyridin-5-yl}ethan-1-ol (CAS: 2092285-87-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic derivative, characterized by a thiazolo[5,4-b]pyridine core, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The presence of a bromo substituent and a hydroxyl-bearing ethyl side chain in its structure suggests its potential as a versatile scaffold for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Preliminary studies indicate that 2-{3-bromo-4,6-dimethyl-1,2-thiazolo[5,4-b]pyridin-5-yl}ethan-1-ol exhibits selective inhibition against specific kinase isoforms, making it a promising candidate for further development. Computational modeling and structure-activity relationship (SAR) studies have been employed to refine its binding affinity and selectivity.

In addition to its kinase inhibitory properties, this compound has shown potential in modulating other biological pathways. For instance, recent in vitro assays have demonstrated its ability to interfere with cellular signaling cascades involved in inflammation and apoptosis. These findings suggest that 2-{3-bromo-4,6-dimethyl-1,2-thiazolo[5,4-b]pyridin-5-yl}ethan-1-ol could serve as a lead compound for the development of novel anti-inflammatory or anti-cancer agents. Further studies are underway to evaluate its efficacy in animal models and to explore its pharmacokinetic and toxicological profiles.

The synthetic accessibility of this compound has also been a topic of investigation. Recent advancements in organic synthesis have enabled the efficient production of 2-{3-bromo-4,6-dimethyl-1,2-thiazolo[5,4-b]pyridin-5-yl}ethan-1-ol with high yield and purity. Key steps in its synthesis include the bromination of the thiazolo[5,4-b]pyridine core and the subsequent introduction of the ethan-1-ol moiety. These synthetic routes have been optimized to minimize side reactions and improve scalability, which is crucial for its potential industrial application.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of 2-{3-bromo-4,6-dimethyl-1,2-thiazolo[5,4-b]pyridin-5-yl}ethan-1-ol. The ongoing studies underscore the importance of this compound in the evolving landscape of drug discovery and its potential to contribute to the development of next-generation therapeutics.